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Compound of Interest

Compound Name: elF4A3-IN-6

Cat. No.: B12420740

Get Quote

\ J

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling elF4A3-IN-6. The following procedures are designed
to ensure the safe handling, use, and disposal of this potent eukaryotic initiation factor 4A
(elF4A) inhibitor.

Hazard Identification and Safety Data Summary

elF4A3-IN-6 is a chemical compound that requires careful handling due to its potential health
and environmental hazards. The primary routes of exposure are inhalation, skin contact, and
ingestion.
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Parameter Information Source
Chemical Name elF4A3-IN-6 [1]
CAS Number 2100133-77-3 [1][2]
Molecular Formula C26H25N305 [2][3]
Molecular Weight 459.49 g/mol [2][3]

o Acute toxicity, Oral (Category
GHS Hazard Classification ) [2]
4), H302: Harmful if swallowed.

Acute aquatic toxicity
(Category 1), H400: Very toxic [2]

to aquatic life.

Chronic aquatic toxicity
(Category 1), H410: Very toxic

2
to aquatic life with long lasting 2l
effects.
Storage Conditions Store at -20°C as a powder. [2]

Store at -80°C when in solvent.  [2]

Keep container tightly sealed

[2]

in a cool, well-ventilated area.

Keep away from direct sunlight

[2]

and sources of ignition.

Personal Protective Equipment (PPE) Requirements

The use of appropriate personal protective equipment is mandatory to prevent exposure when
handling elF4A3-IN-6. The required PPE acts as a primary barrier against chemical contact.

o Gloves: Two pairs of chemotherapy-grade, powder-free nitrile gloves are required. Change
gloves immediately if contaminated.[4]

e Gowns: A disposable, back-closing gown made of a material demonstrated to be resistant to
chemotherapy drugs should be worn.[4][5]
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o Eye and Face Protection: ANSI-rated safety goggles with side shields or a full-face shield
must be worn to protect against splashes.[2]

» Respiratory Protection: If there is a risk of aerosolization or if handling the powder outside of
a certified chemical fume hood or biological safety cabinet, a NIOSH-approved N95 or
higher-level respirator is required.[5]

o Clothing: Wear impervious clothing to minimize skin exposure.[2]

It is crucial to ensure that all PPE is donned before handling the compound and removed in a
manner that avoids cross-contamination.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is essential for minimizing risk. The following
diagram and steps outline the standard procedure for handling elF4A3-IN-6.
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Workflow for Handling elF4A3-IN-6

Preparation

1. Designate Handling Area
(Fume Hood / BSC)

4

2. Assemble All Materials
(Compound, Solvents, Glassware)

:

3. Don Full PPE

Enter Handling Area

Handling
A4

4. Weigh Compound in Containment

Y

5. Dissolve in Appropriate Solvent

;

6. Perform Experimental Procedure

Procedure Complete

Cleanup & Disposal

7. Decontaminate Surfaces

;

8. Segregate and Dispose of Waste

;

9. Doff PPE in Order

:

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Handling elF4A3-IN-6
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Detailed Handling Steps:

e Preparation:

o Work within a certified chemical fume hood or a Class Il Biosafety Cabinet to prevent
inhalation of dust or aerosols.[5]

o Ensure a safety shower and eyewash station are readily accessible.[2]

o Assemble all necessary equipment and reagents before starting.
e Donning PPE:

o Put on two pairs of chemotherapy gloves, a protective gown, and safety goggles.[4]
» Handling the Compound:

o Avoid the formation of dust and aerosols.[2]

o If weighing the solid form, do so carefully within the containment area.

o When dissolving, add the solvent to the compound slowly to prevent splashing.
e Post-Handling:

o Thoroughly decontaminate all surfaces and equipment after use.

o Wash hands thoroughly after removing gloves.[2]

Disposal Plan: Waste Management Protocol

Due to its high aquatic toxicity, elIF4A3-IN-6 and all associated waste must be disposed of as
hazardous chemical waste.[2] Do not dispose of this material down the drain or in general
waste.
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Disposal Decision Tree for elF4A3-IN-6 Waste

Contaminated Sharps Contaminated PPE Liquid Waste Solid Waste
(Needles, Glassware) (Gloves, Gown) (Unused Solutions) (Contaminated Tubes, Tips)

Disposal Containers

Puncture-Resistant Yellow Chemotherapy Sealed, Labeled Sealed, Labeled
Sharps Container Waste Bag Liquid Waste Container Solid Waste Container

Click to download full resolution via product page

Caption: Disposal Decision Tree for elF4A3-IN-6 Waste

Disposal Steps:

e Segregation:

o Sharps: All contaminated needles, syringes, and broken glass must be placed in a
designated, puncture-resistant sharps container labeled "Chemotherapy Waste."

o Solid Waste: Contaminated items such as pipette tips, tubes, and vials should be disposed
of in a designated, sealed container for solid hazardous waste.

o PPE: Used gloves, gowns, and other disposable PPE should be placed in a yellow
chemotherapy waste bag.

o Liquid Waste: Unused solutions containing elF4A3-IN-6 must be collected in a sealed,
clearly labeled, and leak-proof container.
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» Final Disposal:

o All waste streams must be disposed of through an approved hazardous waste disposal
facility in accordance with institutional, local, and national regulations.[2][6]

By adhering to these guidelines, researchers can safely handle elF4A3-IN-6 while minimizing
personal risk and environmental impact. Always consult your institution's specific safety
protocols and the full Safety Data Sheet (SDS) before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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